2-amino-1-(3-((dimethylamino)methyl)-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)-3-phenylpropan-1-one dihydrochloride

• Molecular Formula: C21H29Cl2N3O2
• Molecular Weight: 426.4 g/mol
• IUPAC Name: 2-amino-1-[3-[(dimethylamino)methyl]-3,5-dihydro-2H-1,4-benzoxazepin-4-yl]-3-phenylpropan-1-one;dihydrochloride
• InChI: InChI=1S/C21H27N3O2.2ClH/c1-23(2)14-18-15-26-20-11-7-6-10-17(20)13-24(18)21(25)19(22)12-16-8-4-3-5-9-16;;/h3-11,18-19H,12-15,22H2,1-2H3;2*1H
• InChI Key: MJOXEYCDEDHVOI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1COC2=CC=CC=C2CN1C(=O)C(CC3=CC=CC=C3)N.Cl.Cl

Description

2-amino-1-(3-((dimethylamino)methyl)-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)-3-phenylpropan-1-one dihydrochloride is a complex organic compound that belongs to the class of oxazepines. This compound is characterized by its unique structure, which includes an oxazepine ring fused with a benzene ring, and a phenylpropanone moiety. It is of significant interest in various fields of scientific research due to its potential biological and chemical properties.

Preparation Methods

The synthesis of 2-amino-1-(3-((dimethylamino)methyl)-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)-3-phenylpropan-1-one dihydrochloride involves multiple steps. One common method includes the reaction of 2-aminophenols with alkynones in 1,4-dioxane at elevated temperatures (around 100°C) to form the oxazepine ring . The dimethylamino group is introduced through a Mannich reaction, which involves the condensation of formaldehyde, dimethylamine, and the oxazepine intermediate . Industrial production methods often utilize similar synthetic routes but are optimized for large-scale production, ensuring high yields and purity.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzylic position, using reagents like N-bromosuccinimide (NBS) for bromination.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields corresponding ketones or carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

2-amino-1-(3-((dimethylamino)methyl)-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)-3-phenylpropan-1-one dihydrochloride has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various heterocyclic compounds.

Biology: The compound’s structure allows it to interact with biological molecules, making it useful in studying enzyme mechanisms and receptor binding.

Medicine: It has potential therapeutic applications due to its ability to modulate biological pathways.

Industry: It is used in the development of new materials and as a catalyst in certain chemical reactions

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. It can bind to enzymes or receptors, altering their activity. The oxazepine ring structure is crucial for its binding affinity and specificity. The compound may inhibit or activate certain pathways, depending on the target and the context of its use .

Comparison with Similar Compounds

Similar compounds include other oxazepine derivatives and phenylpropanone analogs. These compounds share structural similarities but differ in their functional groups and specific biological activities. For example:

Oxazolidines: These compounds have a similar ring structure but differ in their substituents and overall reactivity.

Phenylpropanones: These compounds share the phenylpropanone moiety but lack the oxazepine ring, resulting in different chemical and biological properties.